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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloroeicosane is a long-chain saturated alkyl halide. While specific experimental data for 2-

chloroeicosane is limited in publicly available literature, this guide provides a comprehensive

overview of its predicted physicochemical properties, leveraging data from its close isomer, 1-

chloroeicosane. This document also outlines standard experimental protocols for determining

these properties and discusses the broader context of chlorinated lipids in biological systems.

Physicochemical Data Summary
The following tables summarize the available and predicted physicochemical properties of

chloroeicosane. Data presented is primarily for the constitutional isomer, 1-chloroeicosane, and

should be considered an approximation for 2-chloroeicosane.

Table 1: General and Physical Properties
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Property
Value (for 1-
chloroeicosane)

Source(s)

Molecular Formula C₂₀H₄₁Cl [1][2][3]

Molecular Weight 316.99 g/mol [1][2][3]

Melting Point 37.6 °C [1]

Boiling Point 371.2 °C at 760 mmHg [1]

Density 0.856 g/cm³ [1]

Refractive Index 1.45 [1]

Flash Point 31 °C [1]

Vapor Pressure 2.40 x 10⁻⁶ mmHg [1]

Table 2: Solubility and Partitioning

Property
Value (for 1-
chloroeicosane)

Notes Source(s)

LogP (Octanol-Water

Partition Coefficient)
8.27

A high LogP value

indicates a strong

preference for

lipophilic (non-polar)

environments and low

water solubility.[4]

[1]

Water Solubility Very low (predicted)

Alkyl halides have

little to no solubility in

water.[5]

[5]

Organic Solvent

Solubility
Soluble

Soluble in most

organic solvents.[5]
[5]

Table 3: Spectroscopic Data (for 1-chloroeicosane)
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Spectroscopy Type Key Features Source(s)

¹H NMR (90 MHz, CDCl₃) Data available. [1]

¹³C NMR (in CDCl₃) Data available. [1]

Mass Spectrum (Electron

Ionization)
Data available. [1][3]

Infrared (IR) Spectrum Data available. [1][3]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of long-chain alkyl

halides like 2-chloroeicosane are provided below.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt)

Sample Preparation: A small amount of the solid 2-chloroeicosane is finely powdered and

packed into a capillary tube to a height of 2-3 mm.[6] The tube is then tapped to ensure the

sample is compact at the bottom.[6][7]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[6]

Heating and Observation: The sample is heated at a steady rate. A preliminary rapid heating

can be done to determine an approximate melting range. For an accurate measurement, the

heating rate is slowed to 1-2 °C per minute when the temperature is about 20 °C below the

expected melting point.[6][7]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range.[6]
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation

Apparatus Setup: A distillation apparatus is assembled, consisting of a boiling flask, a

condenser, a receiving flask, and a thermometer placed so that the top of the bulb is level

with the bottom of the side arm of the distillation head.

Procedure: The liquid 2-chloroeicosane is placed in the boiling flask along with boiling chips

to ensure smooth boiling. The flask is heated, and the liquid is brought to a boil.[7]

Data Recording: The temperature is recorded when the vapor condensation ring rises above

the thermometer bulb and remains constant. This stable temperature is the boiling point at

the given atmospheric pressure.

Density Determination
Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer Mass: A clean, dry pycnometer (a small glass flask of a

known volume) is weighed accurately.

Measurement with Sample: The pycnometer is filled with 2-chloroeicosane, ensuring no air

bubbles are present, and weighed again.

Measurement with a Reference Liquid: The pycnometer is emptied, cleaned, and filled with a

reference liquid of known density (e.g., distilled water) and weighed.

Calculation: The volume of the pycnometer is determined from the mass and density of the

reference liquid. The density of 2-chloroeicosane is then calculated by dividing the mass of

the sample by the determined volume of the pycnometer.

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Visual Assessment

Procedure: A small, measured amount of 2-chloroeicosane is added to a test tube containing

a known volume of the solvent (e.g., water, ethanol, dimethyl sulfoxide).

Observation: The mixture is agitated (e.g., by vortexing) and observed for the dissolution of

the solute. If the solute dissolves completely, more is added until saturation is reached or a

predetermined concentration is achieved. The solubility can be qualitatively described (e.g.,

soluble, sparingly soluble, insoluble) or quantitatively determined by measuring the amount

of solute dissolved in a given volume of solvent.

Biological Context: Chlorinated Lipids and Signaling
While direct studies on 2-chloroeicosane are scarce, the broader class of chlorinated lipids has

been implicated in various physiological and pathological processes.[8][9][10][11]

Under conditions of inflammation, the enzyme myeloperoxidase (MPO), present in neutrophils,

catalyzes the reaction of hydrogen peroxide with chloride ions to produce hypochlorous acid

(HOCl).[9] HOCl is a potent oxidizing and chlorinating agent that can react with various

biomolecules, including lipids.[8][9] For instance, the reaction of HOCl with plasmalogens, a

type of phospholipid, can generate α-chlorofatty aldehydes, which are precursors to other

chlorinated lipids.[8]

These chlorinated lipids are not inert bystanders; they are biologically active molecules that can

modulate cellular signaling pathways and contribute to the pathophysiology of inflammatory

diseases such as atherosclerosis.[8][9] For example, chlorinated lipids have been shown to

impact the function of neutrophils, monocytes, and endothelial cells.[11] They can also

influence signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway.

[11] The accumulation of chlorinated lipids has been observed in various inflammatory

conditions.[11]

Diagrams
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Conceptual Pathway of Chlorinated Lipid Formation and Action
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Caption: Conceptual overview of chlorinated lipid generation and biological activity.
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Workflow for Melting Point Determination
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Caption: Experimental workflow for determining melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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